2-methoxy-N-piperidin-4-ylbenzamide

• IUPAC Name: 2-methoxy-N-piperidin-4-ylbenzamide
• InChI: InChI=1S/C13H18N2O2/c1-17-12-5-3-2-4-11(12)13(16)15-10-6-8-14-9-7-10/h2-5,10,14H,6-9H2,1H3,(H,15,16)
• InChI Key: WCCGSTMKZLSHNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2CCNCC2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

2-methoxy-N-piperidin-4-ylbenzamide (MPB) is a synthetic compound that belongs to the class of benzamides. It has been widely used in scientific research for its potential therapeutic properties. MPB is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which plays a crucial role in DNA repair and cell death.

Mechanism of Action

PARP-1 is an enzyme that plays a crucial role in DNA repair and cell death. 2-methoxy-N-piperidin-4-ylbenzamide inhibits PARP-1 by binding to its catalytic domain, preventing it from repairing DNA damage. This leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and physiological effects:
2-methoxy-N-piperidin-4-ylbenzamide has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been found to reduce inflammation and oxidative stress in various disease models. 2-methoxy-N-piperidin-4-ylbenzamide has been shown to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

2-methoxy-N-piperidin-4-ylbenzamide is a potent inhibitor of PARP-1 and has been extensively studied in various disease models. However, its use in clinical trials is limited due to its poor solubility and bioavailability. 2-methoxy-N-piperidin-4-ylbenzamide also has off-target effects on other PARP isoforms, which may limit its therapeutic potential.

Future Directions

Future research on 2-methoxy-N-piperidin-4-ylbenzamide should focus on improving its solubility and bioavailability to increase its efficacy in clinical trials. The development of more selective PARP inhibitors may also lead to the development of more effective cancer therapies. 2-methoxy-N-piperidin-4-ylbenzamide may also have potential therapeutic applications in other diseases, such as neurodegenerative disorders and cardiovascular diseases.

Synthesis Methods

The synthesis of 2-methoxy-N-piperidin-4-ylbenzamide involves the reaction of 2-methoxybenzoic acid with piperidine and thionyl chloride to form 2-methoxy-N-piperidin-4-ylbenzamide. The reaction is carried out under reflux conditions in the presence of anhydrous dichloromethane. The product is purified by recrystallization from ethanol.

Scientific Research Applications

2-methoxy-N-piperidin-4-ylbenzamide has been extensively studied for its potential therapeutic properties in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. It has been shown to inhibit PARP-1, which is overexpressed in many cancer cells and plays a crucial role in DNA repair. 2-methoxy-N-piperidin-4-ylbenzamide has been found to sensitize cancer cells to chemotherapy and radiation therapy, leading to increased cell death.